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Compound of Interest

Compound Name: Titanium phosphide

CAS No.: 12037-65-9

Cat. No.: B083251

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structures of various

titanium phosphide compounds. It is designed to serve as a core reference for researchers

and professionals involved in materials science, inorganic chemistry, and drug development,

where understanding the precise atomic arrangement of such compounds is crucial. This

document summarizes key crystallographic data, details experimental methodologies for

structure determination, and presents visual representations of phase relationships and

experimental workflows.

Introduction to Titanium Phosphides
Titanium phosphides are a class of binary inorganic compounds formed between titanium and

phosphorus. These materials exhibit a range of stoichiometries, each with a unique crystal

structure and corresponding physical and chemical properties. The diverse crystal chemistry of

the Ti-P system, from metal-rich to phosphorus-rich phases, makes them interesting for various

applications, including as hard materials, catalysts, and in electronic devices. An accurate
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understanding of their crystal structures is fundamental to elucidating structure-property

relationships and designing new materials with tailored functionalities.

Crystal Structures of Known Titanium Phosphide
Phases
The titanium-phosphorus binary system is characterized by several stable phases. The

crystallographic data for the most well-documented phases are summarized in the tables

below. This data has been compiled from both experimental studies and computational

materials science databases.

Data Presentation of Titanium Phosphide Phases
The following tables provide a structured overview of the crystallographic parameters for known

titanium phosphide phases.

Table 1: Crystal Structure Data for Titanium Phosphide (TiP)

Parameter Value

Crystal System Hexagonal

Space Group P6₃/mmc (No. 194)

Lattice Parameters a = 3.489 Å

c = 11.66 Å

α = 90°

β = 90°

γ = 120°

Ti-P Bond Lengths 2.44 Å (3x), 2.56 Å (3x)[1]

Table 2: Crystal Structure Data for Ditanium Phosphide (Ti₂P)
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Parameter Value

Crystal System Hexagonal

Space Group P-62m (No. 189)

Lattice Parameters a = 6.27 Å

c = 3.51 Å

α = 90°

β = 90°

γ = 120°

Atomic Positions See detailed CIF data.

Ti-P Bond Lengths 2.43 Å, 2.51 Å, 2.66 Å, 2.70 Å, 2.71 Å[2]

Table 3: Crystal Structure Data for Trititanium Phosphide (Ti₃P)
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Parameter Value

Crystal System Tetragonal

Space Group P4₂/n (No. 86)[3]

Lattice Parameters a = 9.94 Å[3]

c = 4.98 Å[3]

α = 90°[3]

β = 90°[3]

γ = 90°[3]

Atomic Positions Ti1: (0.9716, 0.8604, 0.2815)

Ti2: (0.8188, 0.2837, 0.0100)

Ti3: (0.9169, 0.3931, 0.5350)

P: (0.4586, 0.2934, 0.7136)

Ti-P Bond Lengths 2.48 Å - 2.62 Å[3]

Table 4: Crystal Structure Data for Tetratitanium Triphosphide (Ti₄P₃)

Parameter Value

Crystal System Cubic

Space Group I-43d (No. 220)

Lattice Parameter a = 6.430 Å

Ti-P Bond Lengths 2.46 Å (3x), 2.68 Å (3x)

Table 5: Crystal Structure Data for Pentatitanium Triphosphide (Ti₅P₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://next-gen.materialsproject.org/materials/mp-31214
https://next-gen.materialsproject.org/materials/mp-31214
https://next-gen.materialsproject.org/materials/mp-31214
https://next-gen.materialsproject.org/materials/mp-31214
https://next-gen.materialsproject.org/materials/mp-31214
https://next-gen.materialsproject.org/materials/mp-31214
https://next-gen.materialsproject.org/materials/mp-31214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Crystal System Orthorhombic

Space Group Pnma (No. 62)

Lattice Parameters a = 4.98 Å

b = 9.70 Å

c = 10.26 Å

α = 90°

β = 90°

γ = 90°

Atomic Positions Ti1: (0.8834, 0.2500, 0.7183)

Ti2: (0.1289, 0.2500, 0.1536)

Ti3: (0.8345, 0.2500, 0.4555)

Ti4: (0.8258, 0.9840, 0.1184)

P1: (0.6809, 0.7500, 0.5932)

P2: (0.8251, 0.9949, 0.8251)

Ti-P Bond Lengths 2.28 Å - 3.09 Å

Table 6: Crystal Structure Data for Heptatitanium Tetraphosphide (Ti₇P₄)
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Parameter Value

Crystal System Monoclinic

Space Group C2/m (No. 12)[4]

Lattice Parameters a = 12.98 Å

b = 3.56 Å

c = 14.82 Å

α = 90°

β = 103.9°

γ = 90°

Atomic Positions See detailed CIF data.

Ti-P Bond Lengths 2.42 Å - 2.96 Å[4]

Note: The atomic positions are given in fractional coordinates. For detailed atomic positions

and bond information for all atoms in the unit cells of Ti₂P and Ti₇P₄, it is recommended to refer

to their respective Crystallographic Information Files (CIF).

Experimental Protocols for Crystal Structure
Determination
The determination of the crystal structures of titanium phosphides primarily relies on

diffraction techniques, with powder X-ray diffraction (XRD) being the most common method.

For more detailed analysis, especially for locating light atoms like phosphorus with higher

precision, neutron diffraction is employed. The refinement of the crystal structure from powder

diffraction data is typically performed using the Rietveld method.

Synthesis of Titanium Phosphide Samples
Polycrystalline samples of titanium phosphides are typically synthesized through high-

temperature solid-state reactions between titanium and red phosphorus powders.
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Starting Materials: High-purity titanium powder (e.g., 99.9%) and red phosphorus (e.g.,

99.99%).

Procedure:

The stoichiometric amounts of titanium and phosphorus powders are thoroughly mixed in

an inert atmosphere, for example, inside a glovebox filled with argon.

The mixture is pressed into a pellet.

The pellet is sealed in an evacuated quartz ampoule. To prevent the reaction of titanium

with the quartz tube at high temperatures, the pellet can be placed in an alumina or

tungsten crucible inside the ampoule.

The ampoule is slowly heated to a specific temperature (e.g., 600-1100 °C, depending on

the target phase) and held for an extended period (e.g., several days to weeks) to ensure

a complete reaction and homogenization.

The sample is then slowly cooled to room temperature.

Powder X-ray Diffraction (XRD) Data Collection
Due to the air-sensitivity of many titanium phosphide compounds, special care must be taken

during sample preparation for XRD analysis.

Sample Preparation (Air-Sensitive Samples):

The synthesized titanium phosphide ingot or pellet is ground into a fine powder inside an

argon-filled glovebox to prevent oxidation.

The fine powder is then mounted on a zero-background sample holder.

The sample is covered with a thin, X-ray transparent film, such as Kapton or Mylar, to

protect it from the atmosphere during data collection. The film is secured with a ring to

create an airtight seal.

Instrumentation and Data Collection:
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Diffractometer: A high-resolution powder diffractometer equipped with a monochromatic X-

ray source (e.g., Cu Kα, λ = 1.5406 Å) is used.

Scan Range (2θ): Typically from 10° to 120°.

Step Size: A small step size, for example, 0.01° to 0.02°, is used to ensure high resolution

of the diffraction peaks.

Counting Time: A sufficient counting time per step (e.g., 1-10 seconds) is chosen to obtain

good counting statistics.

Sample Rotation: The sample is rotated during data collection to minimize preferred

orientation effects.

Neutron Powder Diffraction Data Collection
Neutron diffraction is particularly useful for accurately determining the positions of phosphorus

atoms due to its comparable neutron scattering length to titanium.

Sample Preparation: Similar to XRD, the powdered sample is loaded into a sample holder

(e.g., a vanadium can, which has a low coherent scattering cross-section) in an inert

atmosphere.

Instrumentation and Data Collection:

Neutron Source: Data is collected at a research reactor or a spallation neutron source.

Diffractometer: A high-resolution neutron powder diffractometer is used.

Wavelength: A monochromatic neutron beam with a known wavelength (e.g., 1.5-2.5 Å) is

used.

Data Range: Data is collected over a wide range of scattering angles (2θ).

Crystal Structure Refinement using the Rietveld Method
The Rietveld method is a powerful technique for refining crystal structure parameters by fitting

a calculated diffraction pattern to the entire experimental powder diffraction profile.
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Software: Commonly used software packages for Rietveld refinement include GSAS,

FullProf, and TOPAS.

Refinement Procedure:

Initial Model: The refinement starts with an initial structural model, which includes the

space group, approximate lattice parameters, and atomic positions of a known

isostructural compound or from ab initio structure prediction.

Background Refinement: The background of the diffraction pattern is modeled using a

polynomial function or other appropriate functions.

Scale Factor and Zero-Shift Refinement: The scale factor and the instrument zero-shift

error are refined.

Lattice Parameter Refinement: The unit cell parameters are refined to match the observed

peak positions.

Profile Parameter Refinement: The peak shape parameters (e.g., Gaussian and

Lorentzian components, asymmetry) are refined to accurately model the shape of the

diffraction peaks.

Atomic Parameter Refinement: The atomic coordinates and isotropic/anisotropic

displacement parameters (thermal parameters) are refined. For neutron diffraction data,

the occupancy factors can also be refined with higher confidence.

Goodness-of-Fit: The quality of the refinement is assessed by monitoring the R-factors

(e.g., R_p, R_wp) and the goodness-of-fit (χ²) parameter. The refinement is considered

complete when these parameters converge to low values and the difference plot between

the observed and calculated patterns shows only random noise.

Visualizations
The following diagrams, generated using the DOT language, illustrate the relationships

between the different titanium phosphide phases and the general workflow for crystal

structure determination.
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Experimental Workflow for Crystal Structure Determination
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This technical guide has provided a detailed overview of the crystal structures of known

titanium phosphide phases, presenting key crystallographic data in a structured and

comparable format. The experimental protocols for the synthesis and characterization of these

materials using powder X-ray and neutron diffraction, followed by Rietveld refinement, have

been outlined to guide researchers in their experimental work. The provided visualizations offer

a clear depiction of the phase relationships and the experimental workflow. A thorough

understanding of the crystal chemistry of titanium phosphides is essential for the future

design and development of advanced materials with tailored properties for a wide range of

technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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